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Compound of Interest

Compound Name: SBI-425

Cat. No.: B15574920

Audience: Researchers, scientists, and drug development professionals.
Introduction:

SBI-425 is a potent and selective inhibitor of tissue-nonspecific alkaline phosphatase (TNAP),
an enzyme implicated in vascular calcification and other pathological conditions.[1][2][3][4][5]
Its oral bioavailability makes it a valuable tool for in vivo studies.[1][5] This document provides
detailed information on the solubility of SBI-425 in Dimethyl Sulfoxide (DMSO), along with
protocols for its preparation and use in research settings.

Chemical Properties

Property Value Reference

5-[[(5-chloro-2-
Chemical Name methoxyphenyl)sulfonyllamino]  [2]

-3-pyridinecarboxamide

CAS Number 1451272-71-1 [1][2][6]
Molecular Formula C13H12CIN304S [1][2][6]
Molecular Weight 341.77 g/mol [1][41[6]
Appearance White to off-white solid [6]
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Quantitative Solubility Data in DMSO

The solubility of SBI-425 in DMSO has been reported by various suppliers. The observed
variations may be attributed to differences in experimental conditions, purity of the compound,
and the quality of the DMSO used. It is crucial to use high-purity, anhydrous DMSO for optimal
solubility, as hygroscopic DMSO can significantly impact the results.[3][6]

Molar
Solubility (mg/mL) Concentration Supplier/Source Notes
(mM)
Ultrasonic assistance
86.67 mg/mL 253.59 mM MedchemExpress

may be needed.[6]

Use of fresh, non-
34 mg/mL 99.48 mM Selleck Chemicals hygroscopic DMSO is

recommended.[3]

Results in a clear

2 mg/mL 5.85 mM Sigma-Aldrich solution.
Soluble Not Quantified Axon Medchem

Soluble Not Quantified Cayman Chemical

Soluble Not Quantified MedKoo Biosciences

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution of SBI-425 in DMSO

This protocol is designed for preparing a concentrated stock solution of SBI-425 for in vitro
assays.

Materials:
o SBI-425 powder

e Anhydrous, high-purity DMSO (=99.9%)
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Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

o Aseptic Technique: Perform all steps in a laminar flow hood or a designated clean area to
maintain sterility.

o Weighing SBI-425: Accurately weigh the desired amount of SBI-425 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.418 mg of SBI-425.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
SBI-425 powder.

 Dissolution:
o Tightly cap the vial and vortex thoroughly for 1-2 minutes.

o If the compound is not fully dissolved, place the vial in an ultrasonic water bath for 5-10
minutes.

o Visually inspect the solution to ensure it is clear and free of particulates.
e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or -80°C for long-term
storage (up to 2 years).[6]

Signaling Pathway and Experimental Workflow
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Signaling Pathway of SBI-425

SBI-425 acts as a direct inhibitor of Tissue-Nonspecific Alkaline Phosphatase (TNAP). TNAP is
a key enzyme that hydrolyzes pyrophosphate (PPi), a natural inhibitor of mineralization. By
inhibiting TNAP, SBI-425 increases the extracellular concentration of PPi, thereby preventing
pathological calcification.
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Caption: Mechanism of action of SBI-425 as a TNAP inhibitor.

Experimental Workflow for In Vitro Testing

The following diagram outlines a typical workflow for testing the efficacy of SBI-425 in an in
vitro cell-based calcification assay.
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Caption: Workflow for an in vitro calcification assay using SBI-425.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: SBI-425 Solubility in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15574920#sbi-425-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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